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Compound of Interest

Compound Name: 6-Chlorohexanoic acid

Cat. No.: B1359904 Get Quote

An In-depth Technical Guide to 6-Chlorohexanoic Acid

Introduction
6-Chlorohexanoic acid, also known as 6-chlorocaproic acid, is a halogenated carboxylic acid

with significant applications in organic synthesis and the development of new therapeutic

agents.[1] Its bifunctional nature, featuring a reactive chlorine atom at one end of a six-carbon

chain and a carboxylic acid group at the other, makes it a versatile building block in the

pharmaceutical and material science industries.[1] This document provides a comprehensive

overview of its molecular structure, chemical properties, synthesis, and applications, with a

focus on its relevance to researchers and professionals in drug development.

Molecular Structure and Identification
6-Chlorohexanoic acid is a linear-chain aliphatic compound. The structure consists of a

hexanoic acid backbone with a chlorine atom substituted at the terminal (C6) position.
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Starting Materials Reaction Purification Final Product

Malonic Acid Mono Ethyl Potassium
+ MgCl₂

+ Triethylamine

Chemical Transformation
(Specific conditions apply)

1. Mixing Aqueous Workup
& Solvent Extraction

2. Quenching Chromatography or
Distillation

3. Isolation 6-Chlorohexanoic Acid4. Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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